Cas no 1375471-71-8 (methyl 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate)

• Product Name: methyl 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate
• CAS No: 1375471-71-8
• MF: C₁₀H₁₀BrNO₃S
• MW: 304.160300731659
• MDL: MFCD21602460
• CID: 4594638
• PubChem ID: 73994642
• Update Time: 2025-05-21

methyl 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-(3-bromo-2-oxo-1-pyrrolidinyl)-, methyl ester

• MDL： MFCD21602460
• Inchi： 1S/C10H10BrNO3S/c1-15-10(14)6-3-5-16-9(6)12-4-2-7(11)8(12)13/h3,5,7H,2,4H2,1H3
• InChI Key： ZIWNELSOOBYSMR-UHFFFAOYSA-N
• SMILES： C1(N2CCC(Br)C2=O)SC=CC=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate

Methyl 2-(3-Bromo-2-Oxopyrrolidin-1-yl)Thiophene-3-Carboxylate: A Comprehensive Overview

Methyl 2-(3-Bromo-2-Oxopyrrolidin-1-yl)Thiophene-3-Carboxylate, also known by its CAS number 1375471-71-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of methyl 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate comprises a thiophene ring system, which is a five-membered aromatic heterocycle containing sulfur. The thiophene ring is substituted at the 2-position with a bromo-substituted pyrrolidone group and at the 3-position with a methyl ester group. The pyrrolidone moiety, specifically the 3-bromo derivative, introduces additional functionality to the molecule, enhancing its reactivity and potential for further chemical transformations.

Recent studies have highlighted the importance of thiophene-based compounds in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The presence of the pyrrolidone group in methyl 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate further extends its utility by providing additional sites for functionalization and interaction with other molecules. This makes it a promising candidate for use in self-assembling monolayers, polymer blends, and hybrid materials.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and esterifications. Researchers have explored various strategies to optimize the synthesis process, aiming to improve yield and purity while minimizing environmental impact. For instance, recent advancements in catalytic methods have enabled more efficient formation of the pyrrolidone ring system, which is critical for the overall structure of the compound.

In terms of applications, methyl 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carboxylate has shown potential in drug delivery systems due to its ability to form stable complexes with biomolecules. Additionally, its electronic properties make it suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Ongoing research is focused on tailoring its properties to enhance performance in these applications.

The structural versatility of this compound also lends itself to use in sensor technologies. The thiophene ring's inherent electroactivity can be modulated by the substituents on the molecule, allowing for sensitive detection of various analytes in environmental monitoring and medical diagnostics.

In conclusion, methyl 2-(3-bromo-2-Oxopyrrolidin -1 - yl ) thiophene - 3 - carboxylate represents a valuable addition to the arsenal of functional materials available to chemists and engineers. Its unique combination of structural features and reactivity positions it as a key player in advancing technologies across multiple domains. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academic and industrial efforts.